Cas no 148694-03-5 (2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one)

2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one structure
148694-03-5 structure
Product name:2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one
CAS No:148694-03-5
MF:C7H10O2
MW:126.1531
CID:2004520
PubChem ID:15768146

2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one
    • 2-(hydroxymethyl)-3-methylcyclopent-2-en-1-one
    • 2-hydroxymethyl-3-methylcyclopent-2-enone
    • VBOYONXEJMSAAT-UHFFFAOYSA-N
    • 2-Hydroxymethyl-3-methylcyclopent-2-enon
    • SCHEMBL5086158
    • 2-(hydroxymethyl)-3-methyl-2-cyclopentene-1-one
    • DTXSID10578144
    • 2-(Hydroxymethyl)-3-methylcyclopent-2-en-1-one
    • CHEBI:219904
    • 148694-03-5
    • CHEMBL458459
    • Inchi: InChI=1S/C7H10O2/c1-5-2-3-7(9)6(5)4-8/h8H,2-4H2,1H3
    • InChI Key: VBOYONXEJMSAAT-UHFFFAOYSA-N
    • SMILES: CC1=C(CO)C(=O)CC1 |c:1|

Computed Properties

  • Exact Mass: 126.068079557Da
  • Monoisotopic Mass: 126.068079557Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 0.1

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